Cas no 1105198-42-2 (2-({5-4-(4-methoxyphenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide)

• Product Name: 2-({5-4-(4-methoxyphenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide
• CAS No: 1105198-42-2
• MF: C₁₈H₂₅N₅O₂S₂
• MW: 407.553400754929
• CID: 6185359
• PubChem ID: 30863288
• Update Time: 2025-06-22

2-({5-4-(4-methoxyphenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-4-(4-methoxyphenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide
• F5487-0650
• Acetamide, 2-[[5-[4-(4-methoxyphenyl)-1-piperazinyl]-1,3,4-thiadiazol-2-yl]thio]-N-propyl-
• 1105198-42-2
• 2-[[5-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-propylacetamide
• 2-({5-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide
• 2-[[5-[4-(4-Methoxyphenyl)-1-piperazinyl]-1,3,4-thiadiazol-2-yl]thio]-N-propylacetamide
• AKOS024510698
• DTXSID001125239
• 2-((5-(4-(4-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-propylacetamide

• Inchi： 1S/C18H25N5O2S2/c1-3-8-19-16(24)13-26-18-21-20-17(27-18)23-11-9-22(10-12-23)14-4-6-15(25-2)7-5-14/h4-7H,3,8-13H2,1-2H3,(H,19,24)
• InChI Key： ILJSDQCWYIPZNZ-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C2C=CC(=CC=2)OC)CC1)SCC(NCCC)=O

Computed Properties

• Exact Mass: 407.14496740g/mol
• Monoisotopic Mass: 407.14496740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 124Ų

Additional information on 2-({5-4-(4-methoxyphenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide

Professional Introduction to Compound with CAS No 1105198-42-2 and Product Name: 2-({5-4-(4-methoxyphenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide

The compound with the CAS number 1105198-42-2 and the product name 2-({5-4-(4-methoxyphenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a piperazine ring linked to a thiadiazole core, makes it an intriguing candidate for further investigation in drug discovery and development.

At the heart of this compound's structure lies a piperazine moiety, which is a six-membered heterocyclic amine containing two nitrogen atoms. Piperazine derivatives are well-known for their versatility in medicinal chemistry, often serving as key structural elements in drugs targeting various biological pathways. The presence of a 4-methoxyphenyl group attached to the piperazine ring introduces additional functional diversity, potentially influencing the compound's pharmacokinetic properties and biological activity.

The thiadiazole component of the molecule, specifically the 1,3,4-thiadiazol-2-yl group, is another critical structural feature. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The sulfanyl (-S-) linkage between the piperazine and thiadiazole rings further enhances the molecule's potential for interaction with biological targets. This connectivity allows for precise tuning of electronic and steric properties, which can be crucial for optimizing drug-like characteristics such as solubility, bioavailability, and target binding affinity.

The N-propylacetamide moiety at the terminal position of the molecule contributes to its overall hydrophobicity and may influence its metabolic stability. Acetamide derivatives are commonly found in pharmaceuticals due to their ability to enhance solubility and improve membrane permeability. The propyl group extends the hydrocarbon chain, potentially affecting both lipophilicity and metabolic clearance rates. These structural elements collectively contribute to the compound's unique pharmacophore, making it a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions. The use of molecular docking studies has become increasingly prevalent in evaluating the potential binding affinity of small molecules to biological targets. In the case of 2-({5-4-(4-methoxyphenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide, computational simulations have suggested potential interactions with enzymes and receptors involved in neurological disorders. These virtual screening approaches have identified this compound as a candidate for further experimental validation.

Experimental validation often involves in vitro assays to assess biological activity. Preliminary studies have shown that derivatives of piperazine-thiadiazole hybrids exhibit promising effects on neurotransmitter systems relevant to central nervous system (CNS) disorders. The 4-methoxyphenyl substituent appears to modulate receptor binding selectively, suggesting that this compound may have therapeutic potential without causing off-target effects. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

The synthesis of complex molecules like 2-({5-4-(4-methoxyphenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-propylacetamide requires meticulous planning and expertise in organic synthesis. Modern synthetic methodologies have improved the efficiency and scalability of producing such intricate structures. Techniques such as multi-step cross-coupling reactions and transition metal catalysis have enabled chemists to construct these molecules with high precision. The development of novel synthetic routes not only accelerates drug discovery but also allows for structural diversification, increasing the likelihood of identifying compounds with optimal therapeutic properties.

Given its structural complexity and potential biological activity, CAS No 1105198-42-2 has attracted interest from academic researchers and pharmaceutical companies alike. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into clinical applications. Preclinical studies are necessary to evaluate safety profiles and dosing regimens before human trials can commence. These studies provide critical data on pharmacokinetics, toxicity endpoints, and efficacy measures.

The integration of high-throughput screening (HTS) technologies has revolutionized the process of identifying bioactive compounds. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously. This approach has been instrumental in uncovering novel lead structures for drug development. In the context of 2-( {5 - 4 - ( 4 - methoxyphenyl ) piperazin - 1 - yl - 1 , 3 , 4 - thiadiazol - 2 - yl } sulfanyl ) - N - propylacetamide, HTS has identified several analogs with enhanced activity or improved pharmacokinetic profiles.

Future directions in research may involve exploring analogs derived from this core structure through structure-based drug design (SBDD). SBDD leverages knowledge about target structures obtained from X-ray crystallography or NMR spectroscopy to design molecules that fit precisely into binding pockets. By understanding how different substituents influence binding affinity and selectivity, chemists can engineer derivatives with improved therapeutic profiles.

The role of artificial intelligence (AI) in drug discovery cannot be overstated. Machine learning algorithms have been trained on vast datasets comprising chemical structures and biological activities, enabling predictive modeling that accelerates lead optimization efforts.* AI-driven platforms can identify promising candidates much faster than traditional methods, saving time*and resources.* In*the*case*of*the*compound*with*CAS*No*1105198*42*2,*AI tools could predict optimal modifications based on known pharmacophores,* guiding experimental synthesis more efficiently.*

In conclusion,the*compound*with*CAS*No*1105198*42*2*and*the product name *{5 * { 4 * ( * 4 * methoxypheny l ) piperazin * 1 * yl * } * { 1 , 3 , 4 * thiadiazol * 2 * yl } } sulfanyl } N propyla cetamide* represents a significant advancement in pharmaceutical chemistry.* Its complex structure,* featuring*piperazine,*thiadiazole,*and*N-propyla cetamide moieties,* positions it as a promising candidate for further investigation.* Recent research suggests potential applications in treating neurological disorders,* driven by computational modeling*, experimental assays*,and modern synthetic methodologies.* As drug discovery continues to evolve,*this compound exemplifies how structural complexity can be leveraged toward therapeutic innovation.* Future work will likely focus on optimizing its pharmacological profile through SBDD,*AI-driven design*,and preclinical validation.* Together,*these efforts hold promise for developing novel treatments that address unmet medical needs.*